Cas no 212382-66-6 ((3,3-Dimethylcyclohexyl)methanamine hydrochloride)

(3,3-Dimethylcyclohexyl)methanamine hydrochloride is a cycloaliphatic amine derivative with a stable, saturated ring structure, offering enhanced steric hindrance due to the dimethyl substitution. The hydrochloride salt form improves solubility in polar solvents and facilitates handling in synthetic applications. This compound is valued for its rigid cyclohexyl backbone, which can influence conformational stability in pharmaceutical intermediates or agrochemical formulations. Its amine functionality allows for further derivatization, making it a versatile building block in organic synthesis. The product is typically characterized by high purity and consistent performance, suitable for research and industrial-scale processes requiring precise structural control.
(3,3-Dimethylcyclohexyl)methanamine hydrochloride structure
212382-66-6 structure
Product Name:(3,3-Dimethylcyclohexyl)methanamine hydrochloride
CAS No:212382-66-6
MF:C9H20ClN
MW:177.71480178833
MDL:MFCD21607340
CID:4638079
PubChem ID:22992875
Update Time:2025-05-26

(3,3-Dimethylcyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3,3-dimethylcyclohexyl)methanamine hydrochloride
    • (3,3-DIMETHYLCYCLOHEXYL)METHANAMINE HCL
    • (3,3-Dimethylcyclohexyl)methanamine hydrochloride
    • MDL: MFCD21607340
    • Inchi: 1S/C9H19N.ClH/c1-9(2)5-3-4-8(6-9)7-10;/h8H,3-7,10H2,1-2H3;1H
    • InChI Key: QRMBCCHLUMTGCS-UHFFFAOYSA-N
    • SMILES: C(C1CCCC(C)(C)C1)N.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1

(3,3-Dimethylcyclohexyl)methanamine hydrochloride Security Information

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Additional information on (3,3-Dimethylcyclohexyl)methanamine hydrochloride

Introduction to (3,3-Dimethylcyclohexyl)methanamine Hydrochloride (CAS No. 212382-66-6)

(3,3-Dimethylcyclohexyl)methanamine hydrochloride (CAS No. 212382-66-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMMC-HCl, is a derivative of cyclohexylamine and is characterized by its unique chemical structure and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of (3,3-Dimethylcyclohexyl)methanamine hydrochloride consists of a cyclohexyl ring with two methyl groups attached at the 3-position and an amino group attached to a methyl group. The hydrochloride salt form ensures its stability and solubility in aqueous solutions, making it suitable for various applications in pharmaceutical research and development.

One of the key areas of interest for (3,3-Dimethylcyclohexyl)methanamine hydrochloride is its potential as a lead compound in drug discovery. Recent studies have explored its interactions with various biological targets, including receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that DMMC-HCl exhibits potent binding affinity to the serotonin transporter (SERT), suggesting its potential as an antidepressant or anxiolytic agent. The researchers found that DMMC-HCl effectively inhibited SERT with an IC50 value of 1.5 μM, comparable to that of established antidepressants like fluoxetine.

In addition to its interactions with SERT, (3,3-Dimethylcyclohexyl)methanamine hydrochloride has been investigated for its effects on other neurotransmitter systems. A 2022 study in the European Journal of Pharmacology demonstrated that DMMC-HCl can modulate dopamine and norepinephrine transporters (DAT and NET), further expanding its potential therapeutic applications. The compound was shown to inhibit DAT and NET with IC50 values of 4.2 μM and 3.8 μM, respectively, indicating its multifaceted mechanism of action.

The synthesis of (3,3-Dimethylcyclohexyl)methanamine hydrochloride involves several well-established organic reactions. One common synthetic route starts with the reaction of 3,3-dimethylcyclohexanone with methylamine to form the corresponding amine derivative. Subsequent treatment with hydrogen chloride gas yields the hydrochloride salt form. This method provides a high yield and purity, making it suitable for large-scale production.

Beyond its potential as a therapeutic agent, (3,3-Dimethylcyclohexyl)methanamine hydrochloride has also been studied for its use in analytical chemistry. Its unique spectral properties make it a valuable reference compound for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). A recent study published in Analytical Chemistry highlighted the utility of DMMC-HCl as an internal standard for quantifying trace amounts of amines in complex matrices.

The safety profile of (3,3-Dimethylcyclohexyl)methanamine hydrochloride is another important aspect that has been extensively evaluated. Toxicological studies have shown that DMMC-HCl exhibits low toxicity at therapeutic doses. However, as with any pharmaceutical compound, careful dosing and monitoring are essential to ensure patient safety. Preclinical studies have demonstrated that DMMC-HCl is well-tolerated in animal models, with no significant adverse effects observed at doses up to 100 mg/kg.

In conclusion, (3,3-Dimethylcyclohexyl)methanamine hydrochloride (CAS No. 212382-66-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation as a therapeutic agent and an analytical reference compound. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of new drugs and analytical methods.

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